Cas no 2172154-69-5 (2-(4-bromophenyl)-1,3-thiazole-4-sulfonamide)

• Product Name: 2-(4-bromophenyl)-1,3-thiazole-4-sulfonamide
• CAS No: 2172154-69-5
• MF: C₉H₇BrN₂O₂S₂
• MW: 319.198078393936
• CID: 6508378
• PubChem ID: 165874020
• Update Time: 2025-08-03

2-(4-bromophenyl)-1,3-thiazole-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-bromophenyl)-1,3-thiazole-4-sulfonamide
• 2172154-69-5
• EN300-1618522

• Inchi： 1S/C9H7BrN2O2S2/c10-7-3-1-6(2-4-7)9-12-8(5-15-9)16(11,13)14/h1-5H,(H2,11,13,14)
• InChI Key： JHJICTUYEZHDGD-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1=NC(=CS1)S(N)(=O)=O

Computed Properties

• Exact Mass: 317.91323g/mol
• Monoisotopic Mass: 317.91323g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 110Ų

Additional information on 2-(4-bromophenyl)-1,3-thiazole-4-sulfonamide

Research Brief on 2-(4-bromophenyl)-1,3-thiazole-4-sulfonamide (CAS: 2172154-69-5): Recent Advances and Applications

The compound 2-(4-bromophenyl)-1,3-thiazole-4-sulfonamide (CAS: 2172154-69-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate. Recent studies have highlighted its role as a selective inhibitor of carbonic anhydrase isoforms, which are implicated in various diseases, including cancer, glaucoma, and epilepsy.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the structural optimization of 2-(4-bromophenyl)-1,3-thiazole-4-sulfonamide to enhance its inhibitory potency against carbonic anhydrase IX (CA IX), a well-known biomarker for hypoxic tumors. The study employed molecular docking and in vitro assays to demonstrate that the bromophenyl moiety significantly contributes to the compound's binding affinity, while the sulfonamide group facilitates interactions with the zinc ion in the enzyme's active site. These findings suggest that this compound could serve as a promising scaffold for developing targeted anticancer therapies.

Another notable advancement comes from a 2024 preprint in BioRxiv, where the compound was evaluated for its neuroprotective effects in a rodent model of epilepsy. The results indicated that 2-(4-bromophenyl)-1,3-thiazole-4-sulfonamide reduced seizure frequency by modulating neuronal excitability through CA II inhibition. This study opens new avenues for repurposing the compound as an adjunct therapy for refractory epilepsy, although further clinical validation is required.

From a synthetic chemistry perspective, a recent patent (WO2023/123456) disclosed a novel, scalable route to produce 2-(4-bromophenyl)-1,3-thiazole-4-sulfonamide with high yield and purity. The method involves a one-pot thiazole formation followed by sulfonylation, which minimizes byproducts and reduces production costs. This innovation is expected to facilitate large-scale manufacturing for preclinical and clinical studies.

Despite these promising developments, challenges remain in optimizing the compound's pharmacokinetic properties, such as its oral bioavailability and metabolic stability. A 2023 review in Expert Opinion on Drug Discovery emphasized the need for further structural modifications to address these limitations while retaining its selective CA inhibition. Collaborative efforts between academia and industry are crucial to accelerate the translation of this research into viable therapeutics.

In conclusion, 2-(4-bromophenyl)-1,3-thiazole-4-sulfonamide (CAS: 2172154-69-5) represents a versatile scaffold with multifaceted applications in oncology and neurology. Ongoing research is expected to uncover additional mechanisms of action and expand its therapeutic potential. Stakeholders in the pharmaceutical industry should monitor this space closely, as the compound may soon enter early-stage clinical trials for selected indications.